1-(tert-butylamino)-3-(3,5-dimethylphenoxy)-2-propanol hydrochloride

• IUPAC Name: 1-(tert-butylamino)-3-(3,5-dimethylphenoxy)propan-2-ol;hydrochloride
• InChI: InChI=1S/C15H25NO2.ClH/c1-11-6-12(2)8-14(7-11)18-10-13(17)9-16-15(3,4)5;/h6-8,13,16-17H,9-10H2,1-5H3;1H
• InChI Key: XCYHFTMNUDFXJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(CNC(C)(C)C)O)C.Cl
• Molecular Formula: C15H26ClNO2
• Molecular Weight: 287.82 g/mol

Description

1-(tert-butylamino)-3-(3,5-dimethylphenoxy)-2-propanol hydrochloride, commonly referred to as Tert-butylamino, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. Tert-butylamino is a beta-adrenergic receptor antagonist that has been found to have several biochemical and physiological effects.

Mechanism of Action

Tert-butylamino works by blocking beta-adrenergic receptors, which are found in the heart and lungs. This results in a decrease in heart rate and blood pressure, making it useful in the treatment of heart failure. Tert-butylamino also relaxes the smooth muscles in the airways, making it useful in the treatment of asthma and COPD.
Biochemical and Physiological Effects
Tert-butylamino has several biochemical and physiological effects. It has been found to decrease heart rate and blood pressure, as well as relax smooth muscles in the airways. Tert-butylamino has also been found to have anti-arrhythmic effects and has been used in the treatment of heart failure.

Advantages and Limitations for Lab Experiments

Tert-butylamino has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize. Tert-butylamino is also readily available for purchase from chemical suppliers. However, one limitation is that it can be expensive to purchase. Another limitation is that Tert-butylamino can be toxic and should only be used in a well-ventilated area with proper safety precautions.

Future Directions

There are several future directions for the study of Tert-butylamino. One direction is the study of its potential in the treatment of other diseases, such as hypertension and anxiety. Another direction is the study of its potential as a research tool in the study of beta-adrenergic receptors and their role in the body. Finally, the development of new synthesis methods for Tert-butylamino could lead to more cost-effective production and wider availability for research purposes.
Conclusion
In conclusion, Tert-butylamino is a chemical compound that has potential applications in several scientific research areas. Its synthesis method involves several steps, and it has been found to have several biochemical and physiological effects. Tert-butylamino has advantages and limitations for lab experiments, and there are several future directions for its study. Overall, Tert-butylamino has the potential to be a valuable research tool in the study of various diseases and physiological processes.

Scientific Research Applications

Tert-butylamino has potential applications in several scientific research areas. It has been found to have anti-arrhythmic effects and has been used in the treatment of heart failure. Tert-butylamino has also been found to have potential in the treatment of asthma and chronic obstructive pulmonary disease (COPD). In addition, Tert-butylamino has been used in the study of beta-adrenergic receptors and their role in the body.